![molecular formula C17H15N5O2 B6436668 4-{[1-(quinoxalin-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide CAS No. 2549022-80-0](/img/structure/B6436668.png)
4-{[1-(quinoxalin-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{[1-(quinoxalin-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide (4-QPA) is a small molecule that has been studied for its potential applications in various scientific fields. 4-QPA has been used in a variety of research studies, including synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Antifungal and Antibacterial Applications
Quinoxalines, a class of N-heterocyclic compounds, are important biological agents. They have several prominent pharmacological effects like antifungal and antibacterial .
Antiviral Applications
The thioamide group is introduced to increase the bioactivity of [1,2,4] triazolo[4, 3-a]quinoxaline as an antiviral agent .
Antimicrobial Applications
Quinoxaline derivatives have diverse therapeutic uses and have become the crucial component in drugs used to treat infectious diseases .
Anticancer Applications
Quinoxaline derivatives have become a crucial component in drugs used to treat cancerous cells .
Treatment of AIDS
Quinoxaline derivatives have been used in the treatment of AIDS .
Treatment of Plant Viruses
Quinoxaline derivatives have been used in the treatment of plant viruses .
Treatment of Schizophrenia
Quinoxaline derivatives have been used in the treatment of schizophrenia .
Synthesis of Benzimidazoles
Mamedov critically analyses these transformations to reveal a novel acid-catalyzed rearrangement of quinoxalinones giving 2-heteroarylbenzimidazoles and 1-heteroarylbenzimidazolones in the presence of nucleophilic reactants .
properties
IUPAC Name |
4-(1-quinoxalin-2-ylazetidin-3-yl)oxypyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N5O2/c18-17(23)15-7-11(5-6-19-15)24-12-9-22(10-12)16-8-20-13-3-1-2-4-14(13)21-16/h1-8,12H,9-10H2,(H2,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFQVOQJTMBAQJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3N=C2)OC4=CC(=NC=C4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[1-(Quinoxalin-2-yl)azetidin-3-yl]oxy}pyridine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.